![molecular formula C12H15BrO2 B1398915 4-[(2-Bromophenyl)methoxy]oxane CAS No. 1250853-25-8](/img/structure/B1398915.png)
4-[(2-Bromophenyl)methoxy]oxane
Overview
Description
“4-[(2-Bromophenyl)methoxy]oxane” is a chemical compound with the molecular formula C12H15BrO2 . It contains a total of 31 bonds, including 16 non-H bonds, 6 multiple bonds, 3 rotatable bonds, 6 aromatic bonds, 2 six-membered rings, and 2 aliphatic ethers .
Molecular Structure Analysis
The molecular structure of “4-[(2-Bromophenyl)methoxy]oxane” is characterized by the presence of a bromophenyl group attached to an oxane ring via a methoxy linkage . The molecule has a molecular weight of 271.15 .Scientific Research Applications
1. Novel Ring Transformation Product Formation
Harada et al. (1992) demonstrated the formation of a novel ring transformation product, 4-p-bromophenyl-5-hydroxy-3-methoxycarbonyl-5, 6-dihydro-4H-1, 2-oxazine, from a reaction involving a related compound. This showcases its potential in creating new ring structures in organic chemistry (Harada et al., 1992).
2. Molecular Structure Studies
Butcher et al. (2007) studied the molecular structure of a molecule closely related to 4-[(2-Bromophenyl)methoxy]oxane, highlighting its importance in understanding molecular conformations and interactions (Butcher et al., 2007).
3. Conformational Analysis of Derivatives
Alcudia et al. (1988) conducted a conformational analysis of cis- and trans-2-methoxy-5-X-oxane, a derivative of 4-[(2-Bromophenyl)methoxy]oxane. This research provides insight into the structural behavior of such compounds in different solvents (Alcudia et al., 1988).
4. Density and Thermodynamic Properties
Mardani et al. (2015) explored the physical properties of systems containing compounds similar to 4-[(2-Bromophenyl)methoxy]oxane. This study is vital for understanding the thermodynamic and physical behavior of such compounds (Mardani et al., 2015).
5. Reaction Mechanisms and Product Synthesis
Zyuzin (2013) researched the reaction mechanisms involving bis(methoxy- and ethoxy-NNO-azoxy)methane, a compound structurally related to 4-[(2-Bromophenyl)methoxy]oxane. This research provides insights into the synthesis of complex organic molecules (Zyuzin, 2013).
6. Crystal Structure Analysis
Fun et al. (2011) analyzed the crystal structure of a related compound, demonstrating the importance of such studies in understanding the physical and chemical properties of these molecules (Fun et al., 2011).
properties
IUPAC Name |
4-[(2-bromophenyl)methoxy]oxane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrO2/c13-12-4-2-1-3-10(12)9-15-11-5-7-14-8-6-11/h1-4,11H,5-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEEBFVICRBITFZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1OCC2=CC=CC=C2Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2-Bromophenyl)methoxy]oxane | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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